Cas no 2748253-19-0 (Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2748253-19-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6430176
• PubChem ID: 165759925
• Update Time: 2025-10-21

Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040802851
• 2748253-19-0
• tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-5975376
• Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO3/c1-5-12(9-14)6-7-13(8-12)10(15)16-11(2,3)4/h14H,5-9H2,1-4H3
• InChI Key： YIJHPGCWKQOQJU-UHFFFAOYSA-N
• SMILES： OCC1(CC)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2748253-19-0)

Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate, with the CAS number 2748253-19-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a hydroxymethyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis and application of Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate have been extensively studied in recent years. One of the most notable aspects of this compound is its role as a building block in the synthesis of more complex molecules. The tert-butyl group provides a stable and bulky substituent, which can be strategically employed to influence the conformation and reactivity of the molecule. This feature is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

The hydroxymethyl group in Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate also plays a crucial role in its chemical behavior. This functional group can participate in various chemical reactions, including oxidation, reduction, and etherification, making it a versatile component in synthetic pathways. Recent studies have highlighted its utility in the preparation of biologically active compounds, such as protease inhibitors and kinase inhibitors, which are critical targets in the treatment of various diseases.

In addition to its synthetic utility, Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate has shown promise in several pharmacological applications. Research has demonstrated its potential as an intermediate in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. The combination of the tert-butyl and hydroxymethyl groups contributes to its ability to modulate biological pathways involved in inflammation and pain perception.

The latest advancements in drug discovery have further underscored the importance of Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate. Researchers have leveraged computational methods to predict and optimize the pharmacokinetic properties of derivatives based on this scaffold. These studies have revealed that modifications to the core structure can significantly enhance bioavailability and target specificity. Such findings are particularly relevant in the context of developing next-generation drugs that exhibit improved efficacy and reduced side effects.

The role of Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate in medicinal chemistry is also supported by experimental evidence from preclinical studies. These studies have provided insights into the molecular mechanisms by which this compound exerts its effects. For example, investigations have shown that derivatives of this compound can interact with specific enzymes and receptors, leading to therapeutic outcomes. Such interactions are often mediated by the unique stereochemistry provided by the tert-butyl group, which influences binding affinity and selectivity.

The synthetic methodologies for Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate continue to evolve, reflecting the dynamic nature of pharmaceutical research. Recent developments have focused on improving yield and purity while reducing environmental impact. Green chemistry principles have been increasingly integrated into synthetic routes, with an emphasis on using sustainable solvents and catalysts. These advancements not only enhance efficiency but also align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects for Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate are promising, given its versatility and potential applications. As drug discovery continues to advance, this compound is likely to play an even greater role in the development of novel therapeutics. Ongoing research aims to explore new derivatives and applications, further expanding its utility in pharmaceuticals and biotechnology. The integration of cutting-edge technologies, such as artificial intelligence and high-throughput screening, will likely accelerate these efforts.

In conclusion, Tert-butyl 3-ethyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2748253-19-0) is a multifaceted compound with significant implications for pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in synthetic pathways, while its biological activities position it as a promising candidate for drug development. The ongoing research into this compound underscores its importance in advancing therapeutic strategies across various medical disciplines.